Cas no 1956335-28-6 (3-(3-Amino-1-phenylpropyl)aniline)

• Product Name: 3-(3-Amino-1-phenylpropyl)aniline
• CAS No: 1956335-28-6
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 4779979
• Update Time: 2025-07-02

3-(3-Amino-1-phenylpropyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1-phenylpropyl)aniline
• 3-(3-Amino-1-phenylpropyl)aniline

• Inchi： 1S/C15H18N2/c16-10-9-15(12-5-2-1-3-6-12)13-7-4-8-14(17)11-13/h1-8,11,15H,9-10,16-17H2
• InChI Key： QVSBFMOLASXTCK-UHFFFAOYSA-N
• SMILES： NCCC(C1C=CC=CC=1)C1C=CC=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• XLogP3: 2.4
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-(3-Amino-1-phenylpropyl)aniline

Introduction to 3-(3-Amino-1-phenylpropyl)aniline (CAS No. 1956335-28-6)

3-(3-Amino-1-phenylpropyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1956335-28-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This aromatic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of 3-(3-Amino-1-phenylpropyl)aniline consists of a phenyl ring linked to an amino group through a propyl chain, which is further substituted with another amino group. This configuration imparts unique chemical properties that make it a valuable intermediate in synthesizing various pharmacologically active molecules. The presence of both amino groups enhances its reactivity, allowing for further functionalization and derivatization, which is crucial in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that exhibit multitarget interactions. 3-(3-Amino-1-phenylpropyl)aniline has been explored as a potential scaffold for developing drugs that can interact with multiple biological targets simultaneously. This approach is particularly promising in the treatment of complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions, where single-target drugs often fall short.

One of the most compelling aspects of 3-(3-Amino-1-phenylpropyl)aniline is its potential role in modulating enzyme activity. Research has indicated that this compound can interact with various enzymes involved in metabolic pathways, potentially leading to the development of novel therapeutic agents. For instance, studies have suggested that derivatives of this compound may inhibit enzymes such as kinases and phosphodiesterases, which are implicated in several disease pathways.

The synthesis of 3-(3-Amino-1-phenylpropyl)aniline involves multi-step organic reactions, typically starting from commercially available precursors such as aniline and 1-bromopropene. The process requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and scalability of production.

The pharmacological profile of 3-(3-Amino-1-phenylpropyl)aniline has been extensively studied in vitro and in vivo. Preliminary findings suggest that this compound exhibits significant antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development.

In the realm of drug discovery, computational methods have played a pivotal role in understanding the interactions between 3-(3-Amino-1-phenylpropyl)aniline and biological targets. Molecular docking simulations have been used to predict how this compound binds to specific receptors and enzymes, providing insights into its mechanism of action. These computational studies have guided experimental efforts and have helped in designing more potent derivatives.

The safety profile of 3-(3-Amino-1-phenylpropyl)aniline is another critical aspect that has been thoroughly evaluated. Acute toxicity studies have demonstrated that this compound is well-tolerated at moderate doses, suggesting its potential for safe clinical use. However, long-term studies are necessary to fully assess its chronic toxicity and potential side effects.

The regulatory landscape for pharmaceutical compounds like 3-(3-Amino-1-phenylpropyl)aniline is stringent, requiring rigorous testing before they can be approved for medical use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines for evaluating the safety and efficacy of new drugs. Compliance with these regulations is essential for ensuring patient safety and therapeutic efficacy.

The future prospects for 3-(3-Amino-1-phenylpropyl)aniline are promising, with ongoing research aimed at uncovering new applications and improving its pharmacological properties. Innovations in synthetic chemistry and drug delivery systems may further enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive advancements in this field.

In conclusion,3-(3-Amino-1-phenylpropyl)aniline (CAS No. 1956335-28-6) represents a significant compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for developing novel therapeutic agents. As research continues to unfold new possibilities, 3-(3-Amino-1-phenylpropyl)anilineis poised to play a crucial role in addressing some of the most challenging medical conditions faced today.